molecular formula C10H9Cl3 B1617700 Benzene, (3,3,3-trichloro-1-methylenepropyl)- CAS No. 20057-31-2

Benzene, (3,3,3-trichloro-1-methylenepropyl)-

Cat. No. B1617700
CAS RN: 20057-31-2
M. Wt: 235.5 g/mol
InChI Key: JNHUFDXYWPRKLK-UHFFFAOYSA-N
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Description

Benzene, (3,3,3-trichloro-1-methylenepropyl)- is a useful research compound. Its molecular formula is C10H9Cl3 and its molecular weight is 235.5 g/mol. The purity is usually 95%.
The exact mass of the compound Benzene, (3,3,3-trichloro-1-methylenepropyl)- is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 5.22e-05 m. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

20057-31-2

Molecular Formula

C10H9Cl3

Molecular Weight

235.5 g/mol

IUPAC Name

4,4,4-trichlorobut-1-en-2-ylbenzene

InChI

InChI=1S/C10H9Cl3/c1-8(7-10(11,12)13)9-5-3-2-4-6-9/h2-6H,1,7H2

InChI Key

JNHUFDXYWPRKLK-UHFFFAOYSA-N

SMILES

C=C(CC(Cl)(Cl)Cl)C1=CC=CC=C1

Canonical SMILES

C=C(CC(Cl)(Cl)Cl)C1=CC=CC=C1

Other CAS RN

20057-31-2

solubility

5.22e-05 M

Origin of Product

United States

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